2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C20H19N3O5/c1-12(2)9-10-22-19(25)14-8-7-13(11-15(14)20(22)26)18(24)21-16-5-3-4-6-17(16)23(27)28/h3-8,11-12H,9-10H2,1-2H3,(H,21,24)
• InChI Key: JVRWVHUCMRGBQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H19N3O5
• Molecular Weight: 381.4 g/mol

Description

2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MLN4924 or pevonedistat and is a small molecule inhibitor of NEDD8-activating enzyme (NAE).

Mechanism of Action

The mechanism of action of 2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide involves the inhibition of NAE, which is responsible for the activation of CRLs. CRLs are involved in the degradation of various proteins, including those involved in cell cycle regulation and DNA repair. Inhibition of NAE by MLN4924 leads to the accumulation of CRL substrates, which results in the activation of the DNA damage response and cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. In preclinical studies, this compound has been shown to induce cell death in a variety of cancer cell lines, including those resistant to conventional chemotherapy. MLN4924 has also been shown to sensitize cancer cells to radiation therapy and other chemotherapeutic agents. In addition, this compound has been shown to have immunomodulatory effects, which may enhance the anti-tumor immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide in lab experiments is its specificity for NAE. This compound has been shown to have minimal off-target effects, which makes it a valuable tool for studying the ubiquitin-proteasome pathway. However, one of the limitations of using MLN4924 in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of 2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide. One area of interest is the development of combination therapies that incorporate MLN4924 with other chemotherapeutic agents or immunotherapies. Another area of interest is the identification of biomarkers that can predict response to MLN4924 treatment. In addition, further studies are needed to elucidate the mechanism of action of MLN4924 and its effects on the ubiquitin-proteasome pathway.

Scientific Research Applications

2-(3-methylbutyl)-N-(2-nitrophenyl)-1,3-dioxo-5-isoindolinecarboxamide has been extensively studied for its potential applications in cancer research. NAE is an essential enzyme that is involved in the activation of cullin-RING ligases (CRLs), which play a crucial role in the ubiquitin-proteasome pathway. Inhibition of NAE by MLN4924 leads to the accumulation of CRL substrates, which results in the activation of the DNA damage response and cell death in cancer cells. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer.